Cas no 1894106-89-8 (2-(oxolan-3-yl)propane-1,3-diol)

• Product Name: 2-(oxolan-3-yl)propane-1,3-diol
• CAS No: 1894106-89-8
• CID: 4627487
• PubChem ID: 117238039
• Update Time: 2025-06-09

2-(oxolan-3-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)propane-1,3-diol

Additional information on 2-(oxolan-3-yl)propane-1,3-diol

Research Briefing on 2-(oxolan-3-yl)propane-1,3-diol (CAS: 1894106-89-8) in Chemical Biology and Pharmaceutical Applications

2-(oxolan-3-yl)propane-1,3-diol (CAS: 1894106-89-8) is a synthetic organic compound with significant potential in chemical biology and pharmaceutical research. This compound features a tetrahydrofuran (oxolane) ring linked to a propane-1,3-diol moiety, making it a versatile scaffold for drug discovery and biochemical applications. Recent studies have explored its utility as a chiral building block, its role in modulating biological pathways, and its potential as a precursor for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(oxolan-3-yl)propane-1,3-diol as a key intermediate in the synthesis of antiviral agents targeting RNA-dependent RNA polymerases. The researchers demonstrated that derivatives of this compound exhibited inhibitory activity against several RNA viruses, including SARS-CoV-2 and influenza A, with IC50 values in the low micromolar range. The structural flexibility of the molecule allowed for optimization of pharmacokinetic properties while maintaining target engagement.

In the field of chemical biology, 2-(oxolan-3-yl)propane-1,3-diol has been employed as a versatile linker for bioconjugation strategies. A 2024 paper in Bioconjugate Chemistry reported its use in creating stable, water-soluble drug conjugates with improved tumor-targeting capabilities. The compound's diol functionality enables selective modification while preserving the oxolane ring's contribution to molecular rigidity and bioavailability.

Recent advances in synthetic methodology have improved access to enantiomerically pure forms of 2-(oxolan-3-yl)propane-1,3-diol. A 2023 publication in Organic Letters described an asymmetric catalytic route using a novel chiral phosphoric acid catalyst, achieving >99% ee with excellent yield. This development is particularly significant for pharmaceutical applications where stereochemistry is crucial for biological activity.

The compound's potential in central nervous system (CNS) drug development was highlighted in a 2024 study published in ACS Chemical Neuroscience. Researchers found that 2-(oxolan-3-yl)propane-1,3-diol derivatives could cross the blood-brain barrier with favorable pharmacokinetic profiles, showing promise as scaffolds for neurodegenerative disease therapeutics. Molecular modeling studies suggested that the oxolane ring contributes to optimal membrane permeability while the diol moiety enables hydrogen bonding with target proteins.

Ongoing research is exploring the use of 2-(oxolan-3-yl)propane-1,3-diol in prodrug design, particularly for improving the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated successful application in taxane derivative formulations, showing enhanced tumor accumulation and reduced systemic toxicity in preclinical models.

As research continues, 2-(oxolan-3-yl)propane-1,3-diol (CAS: 1894106-89-8) is emerging as a valuable tool in medicinal chemistry, with applications spanning antiviral development, targeted drug delivery, and CNS therapeutics. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future pharmaceutical innovation.